Cas no 1261961-37-8 (3-Fluoro-4-(2-methylthiophenyl)phenol)

• Product Name: 3-Fluoro-4-(2-methylthiophenyl)phenol
• CAS No: 1261961-37-8
• MF: C₁₁H₉FOS
• MW: 208.251965284348
• MDL: MFCD18313752
• CID: 2766233
• PubChem ID: 53445670
• Update Time: 2025-11-05

3-Fluoro-4-(2-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(2-methylsulfanylphenyl)phenol
• 3-FLUORO-4-(2-METHYLTHIOPHENYL)PHENOL
• MFCD18313752
• 1261961-37-8
• 3-Fluoro-4-(2-methylthiophenyl)phenol, 95%
• 3-Fluoro-4-(2-methylthiophenyl)phenol

• MDL： MFCD18313752
• Inchi： 1S/C11H9FOS/c1-7-9(4-5-14-7)10-3-2-8(13)6-11(10)12/h2-6,13H,1H3
• InChI Key： JUOHPZWYBYVCIB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 208.03581424g/mol
• Monoisotopic Mass: 208.03581424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 3-Fluoro-4-(2-methylthiophenyl)phenol

Introduction to 3-Fluoro-4-(2-methylthiophenyl)phenol (CAS No. 1261961-37-8)

3-Fluoro-4-(2-methylthiophenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261961-37-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl thiophene derivatives, characterized by its unique structural motifs that include a fluoro-substituted phenol core linked to a 2-methylthiophenyl group. The presence of both fluorine and thiophene moieties imparts distinct electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The structural configuration of 3-Fluoro-4-(2-methylthiophenyl)phenol encompasses a benzene ring substituted with a hydroxyl group at the 3-position and a thiophene ring at the 4-position, where the thiophene is further modified with a methyl group at the 2-position. This specific arrangement not only contributes to the compound's distinct chemical identity but also influences its potential biological activity. The fluoro-substituent, in particular, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in pharmaceutical design.

In recent years, there has been a surge in research focused on aryl thiophene derivatives due to their diverse pharmacological profiles. Studies have indicated that compounds incorporating both fluoro and thiophene moieties exhibit potential therapeutic effects across multiple disease areas, including oncology, neurology, and inflammatory disorders. The hydroxyl group in 3-Fluoro-4-(2-methylthiophenyl)phenol further enhances its reactivity, allowing for various chemical modifications that can fine-tune its biological properties.

One of the most compelling aspects of 3-Fluoro-4-(2-methylthiophenyl)phenol is its potential as a scaffold for developing novel therapeutic agents. The combination of electronic effects from the fluoro group and steric hindrance from the methylthiophene moiety can influence receptor binding interactions. This has led researchers to investigate its analogs as potential inhibitors or modulators of key enzymes and receptors involved in disease pathways. For instance, preliminary studies suggest that derivatives of this compound may interact with targets such as kinases and transcription factors, which are central to many cellular processes.

The pharmaceutical industry has increasingly recognized the importance of fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. 3-Fluoro-4-(2-methylthiophenyl)phenol exemplifies this trend, as its molecular structure suggests it could be engineered into a lead compound for further optimization. Researchers are exploring synthetic routes to modify this core structure while retaining its beneficial attributes, aiming to develop more potent and selective drugs.

From a synthetic chemistry perspective, 3-Fluoro-4-(2-methylthiophenyl)phenol presents an intriguing challenge due to its complex architecture. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient production processes for such complex molecules. These advancements not only facilitate research but also make it economically viable to explore derivatives of this compound.

The biological activity of 3-Fluoro-4-(2-methylthiophenyl)phenol is currently under active investigation in several academic and industrial laboratories. Preclinical studies have begun to uncover potential mechanisms of action, with some early findings suggesting anti-inflammatory and antioxidant properties. These preliminary results are encouraging enough to warrant further exploration into clinical applications. The compound's ability to modulate key biological pathways makes it a valuable asset in the quest for new treatments.

In conclusion, 3-Fluoro-4-(2-methylthiophenyl)phenol (CAS No. 1261961-37-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological properties. Its role as a scaffold for drug development underscores the importance of fluorinated aryl compounds in modern medicine. As research continues to uncover new applications for this molecule, it is poised to play an important role in future therapeutic strategies across various medical disciplines.